Cas no 83652-28-2 (Calcitonin gene-related peptide free acid)

• Product Name: Calcitonin gene-related peptide free acid
• CAS No: 83652-28-2
• MF: C₁₆₃H₂₆₆N₅₀O₅₀S₂
• MW: 3790.2911734581
• CID: 727204
• PubChem ID: 56841902
• Update Time: 2025-06-07

Calcitonin gene-related peptide free acid Chemical and Physical Properties

Names and Identifiers

• Calcitonin gene-relatedpeptide
• Calcitonin-gene-related peptide
• Calcitonin, pro-
• CALCITONIN GENE-RELATED PEPTIDE
• CALCA protein, human
• CALC1 protein, human
• CGRP1 protein, human
• SV1QL0ZSJ9
• Calcitonin precursor polyprotein
• calcitonin/calcitonin-related polypeptide, alpha protein, human
• Calcitonin gene-related peptide free acid
• 83652-28-2
• DA-71873
• Procalcitonin
• UNII-JHB2QIZ69Z
• 56645-65-9
• JHB2QIZ69Z
• UNII-SV1QL0ZSJ9

• Inchi： 1S/C163H266N50O50S2/c1-73(2)52-96(185-116(225)65-178-130(231)82(18)182-138(239)97(53-74(3)4)191-136(237)94(44-35-49-175-162(170)171)187-141(242)100(57-91-62-174-72-181-91)197-158(259)128(88(24)220)212-155(256)123(79(13)14)206-150(251)110-71-265-264-70-109(202-129(230)81(17)166)149(250)196-104(61-119(228)229)146(247)210-125(85(21)217)156(257)184-84(20)132(233)209-126(86(22)218)159(260)203-110)139(240)192-98(54-75(5)6)140(241)201-108(69-216)148(249)189-95(45-36-50-176-163(172)173)137(238)200-106(67-214)133(234)179-63-115(224)177-64-118(227)204-121(77(9)10)154(255)207-122(78(11)12)153(254)190-93(43-32-34-48-165)135(236)194-101(58-112(167)221)143(244)195-102(59-113(168)222)142(243)193-99(55-89-38-27-25-28-39-89)144(245)208-124(80(15)16)160(261)213-51-37-46-111(213)151(252)211-127(87(23)219)157(258)198-103(60-114(169)223)145(246)205-120(76(7)8)152(253)180-66-117(226)186-107(68-215)147(248)188-92(42-31-33-47-164)134(235)183-83(19)131(232)199-105(161(262)263)56-90-40-29-26-30-41-90/h25-30,38-41,62,72-88,92-111,120-128,214-220H,31-37,42-61,63-71,164-166H2,1-24H3,(H2,167,221)(H2,168,222)(H2,169,223)(H,174,181)(H,177,224)(H,178,231)(H,179,234)(H,180,253)(H,182,239)(H,183,235)(H,184,257)(H,185,225)(H,186,226)(H,187,242)(H,188,248)(H,189,249)(H,190,254)(H,191,237)(H,192,240)(H,193,243)(H,194,236)(H,195,244)(H,196,250)(H,197,259)(H,198,258)(H,199,232)(H,200,238)(H,201,241)(H,202,230)(H,203,260)(H,204,227)(H,205,246)(H,206,251)(H,207,255)(H,208,245)(H,209,233)(H,210,247)(H,211,252)(H,212,256)(H,228,229)(H,262,263)(H4,170,171,175)(H4,172,173,176)/t81-,82-,83-,84-,85+,86+,87+,88+,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-,105-,106-,107-,108-,109-,110-,111-,120-,121-,122-,123-,124-,125-,126-,127-,128-/m0/s1
• InChI Key： PBGNJGVTFINXOG-XJVRLEFXSA-N
• SMILES： S1C[C@@H](C(N[C@H](C(N[C@@H]([C@@H](C)O)C(N[C@@H](CC2=CN=CN2)C(N[C@H](C(N[C@H](C(N[C@@H](C)C(NCC(N[C@H](C(N[C@H](C(N[C@@H](CO)C(N[C@H](C(N[C@@H](CO)C(NCC(NCC(N[C@@H](C(C)C)C(N[C@@H](C(C)C)C(N[C@@H](CCCCN)C(N[C@@H](CC(N)=O)C(N[C@@H](CC(N)=O)C(N[C@@H](CC2C=CC=CC=2)C(N[C@@H](C(C)C)C(N2CCC[C@H]2C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC2C=CC=CC=2)=O)C)=O)CCCCN)=O)CO)=O)=O)C(C)C)=O)CC(N)=O)=O)[C@@H](C)O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)CCCNC(=N)N)=O)=O)CC(C)C)=O)CC(C)C)=O)=O)=O)CC(C)C)=O)CCCNC(=N)N)=O)=O)=O)C(C)C)=O)NC([C@H]([C@@H](C)O)NC([C@H](C)NC([C@H]([C@@H](C)O)NC([C@H](CC(=O)O)NC([C@H](CS1)NC([C@H](C)N)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 290.188195
• Monoisotopic Mass: 290.188195
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 57
• Hydrogen Bond Acceptor Count: 58
• Heavy Atom Count: 265
• Rotatable Bond Count: 112
• Complexity: 9010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1670
• XLogP3: -16.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides

Additional information on Calcitonin gene-related peptide free acid

Introduction to Calcitonin gene-related peptide free acid (CAS No: 83652-28-2)

Calcitonin gene-related peptide free acid (CGRP free acid), with the chemical registration number CAS No: 83652-28-2, is a significant neuropeptide that has garnered considerable attention in the field of pharmaceutical research and biomedicine. This compound is a naturally occurring peptide that plays a crucial role in various physiological processes, including pain modulation, cardiovascular regulation, and inflammation. The increasing interest in CGRP free acid stems from its potential therapeutic applications, particularly in the management of chronic pain conditions and neurodegenerative disorders.

The structure of Calcitonin gene-related peptide free acid consists of 37 amino acids, making it a relatively large neuropeptide compared to other signaling molecules. Its primary sequence is encoded by the CALCRL gene, which is also responsible for producing calcitonin. The free acid form of CGRP lacks any modifications such as glycosylation or phosphorylation, which are common in other peptide hormones. This unmodified structure makes it highly suitable for direct biological activity and research applications.

In recent years, Calcitonin gene-related peptide free acid has been extensively studied for its role in pain perception and modulation. Preclinical and clinical studies have demonstrated that CGRP plays a pivotal role in the pathophysiology of migraines and neuropathic pain. The development of CGRP receptor antagonists, such as erenumab and fremanezumab, has revolutionized the treatment of migraine headaches by specifically targeting CGRP signaling pathways. The availability of CAS No: 83652-28-2 compounds has facilitated further research into the mechanisms underlying CGRP-mediated pain and has opened new avenues for therapeutic intervention.

Beyond its well-documented role in pain management, Calcitonin gene-related peptide free acid has also been implicated in various other physiological processes. For instance, studies have shown that CGRP can influence vascular tone and blood pressure regulation. Elevated levels of CGRP have been observed in conditions such as preeclampsia and pulmonary hypertension, suggesting its involvement in cardiovascular homeostasis. Additionally, emerging evidence suggests that CGRP may play a role in neuroprotection and tissue repair, making it a promising candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis and purification of Calcitonin gene-related peptide free acid (CAS No: 83652-28-2) are critical for both research and therapeutic applications. Advanced synthetic techniques have enabled the production of high-purity CGRP free acid, which is essential for accurate biological assays and drug development. Researchers utilize this compound to investigate its interactions with receptors and downstream signaling pathways, providing insights into potential therapeutic targets. The availability of well-characterized CGRP free acid from reliable sources ensures consistency in experimental outcomes across different studies.

In clinical settings, the use of Calcitonin gene-related peptide free acid has expanded beyond pain management to include other therapeutic areas. For example, intrathecal administration of CGRP analogs has shown promise in treating patients with refractory neuropathic pain. Furthermore, ongoing clinical trials are exploring the efficacy of CGRP-targeted therapies in conditions such as cardiovascular disease and neurodegeneration. The continued investigation into the multifaceted roles of CGRP underscores its significance as a therapeutic target.

The future direction of research on CGRP free acid (CAS No: 83652-28-2) is likely to focus on developing more selective and potent analogs with improved pharmacokinetic properties. Innovations in drug delivery systems may also enhance the therapeutic efficacy of CGRP-targeted treatments. As our understanding of the complex interplay between CGRP and various disease pathways evolves, new opportunities for therapeutic intervention will emerge.

In summary, Calcitonin gene-related peptide free acid, identified by its CAS number CAS No: 83652-28-2, is a multifunctional neuropeptide with significant implications for both basic research and clinical applications. Its role in pain modulation, cardiovascular regulation, and neuroprotection makes it a compelling target for drug development. With ongoing advancements in synthetic chemistry and biotechnology, the potential applications of CGRP free acid are likely to expand further, offering new hope for patients suffering from various chronic conditions.